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Compound of Interest

Compound Name: Propene-1-D1

Cat. No.: B073444

Essential Safety and Handling Guide for
Propene-1-D1

This guide provides immediate, essential safety and logistical information for the handling and
disposal of Propene-1-D1. It is intended for researchers, scientists, and drug development
professionals to ensure safe laboratory practices. Given the isotopic labeling, Propene-1-D1 is
chemically analogous to Propene (Propylene), and therefore, safety protocols are based on the
well-established data for Propene.

Hazard Identification and Personal Protective
Equipment (PPE)

Propene-1-D1 is a colorless, flammable gas.[1] The primary hazards associated with its
handling include flammability, risk of frostbite from contact with the liquefied gas, and potential
for asphyxiation in high concentrations.[2][3] Adherence to proper PPE protocols is critical to
mitigate these risks.

Recommended Personal Protective Equipment:
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Equipment

Specifications

Purpose

Eye Protection

Chemical splash goggles or
safety glasses meeting ANSI
Z.87.1 standard. A face shield
is required when there is a risk
of explosion or large splash
hazard.[4][5]

Protects eyes from splashes of
liquefied gas and potential

projectiles.

Hand Protection

Insulating gloves for handling
liquefied gas to prevent
frostbite.[5] For general
handling of gas cylinders and
equipment, chemical-resistant
gloves (e.g., nitrile) are
suitable.[4]

Prevents cold burns from
contact with liquid Propene-1-
D1 and protects against

chemical exposure.

Body Protection

A flame-resistant lab coat (e.qg.,
Nomex®) should be worn over
cotton clothing.[4] Long pants
and closed-toe, closed-heel
shoes are mandatory.[4] Avoid
synthetic fabrics like polyester.
[4]

Protects skin from splashes

and potential flash fires.

Respiratory Protection

Generally not required in well-
ventilated areas.[2] In case of
a leak or in poorly ventilated
spaces, a self-contained
breathing apparatus (SCBA) is
necessary.[2][5] Use of an air-
purifying respirator may be
appropriate if concentrations
are known and within the

respirator's limits.[6][7]

Protects against inhalation of
high concentrations of the gas,
which can act as a simple
asphyxiant and may have

narcotic effects.[2][8]

Quantitative Safety Data
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The following table summarizes key quantitative safety data for Propene, which should be
considered directly applicable to Propene-1-D1.

Property Value Significance

) o The minimum concentration in
Lower Explosive Limit (LEL) 2.0%[1][9] ] ] o
air at which the gas can ignite.

] o The maximum concentration in
Upper Explosive Limit (UEL) 11.1%[1][9] ) ) o
air at which the gas can ignite.

The lowest temperature at
] which the vapor can ignite in
Flash Point -108 °C (-162 °F)[1][9] o
the presence of an ignition

source.

The temperature at which the
o gas will ignite spontaneously
Autoignition Temperature 455 °C (851 °F)[9] ) o
without an external ignition

source.

The gas is heavier than air and
Vapor Density 1.5 (Air = 1)[9] may accumulate in low-lying

areas.

Experimental Protocols: Handling and Disposal

Receiving and Storage:

o Upon receipt, move the Propene-1-D1 cylinder to a well-ventilated, designated gas storage

area.

o Ensure the storage area is away from heat, sparks, open flames, and any sources of ignition.
[2][10]

» Store cylinders upright and securely fastened to a wall or cylinder stand to prevent falling.[8]

e The storage area should be clearly labeled with "Flammable Gas" signage.
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Operational Plan for Use:
e Preparation:
o Work in a well-ventilated laboratory or under a fume hood.
o Ensure a fire extinguisher (e.g., dry chemical or CO2) is readily accessible.

o Check all tubing and connections for leaks before introducing the gas. A soap solution can
be used for leak detection.

e Gas Handling:

o

Use a regulator and equipment specifically designed for flammable gases.

[¢]

Ground and bond all equipment to prevent static electricity buildup.[9]

[¢]

Open the cylinder valve slowly.

[e]

This product is packaged with 1-2 atmospheres of pressure and is best handled with a
vacuum line.[11]

e In Case of a Leak:
o If aleak is detected, immediately shut off the source if it is safe to do so.
o Do not extinguish a leaking gas fire unless the leak can be stopped safely.[2][12]
o Evacuate the area and ventilate it thoroughly.
o Eliminate all ignition sources.[2][12]
Disposal Plan:
o Empty Cylinders:
o Close the cylinder valve.

o Leave a small positive pressure in the cylinder.
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o Label the cylinder as "Empty" and return it to the supplier according to their procedures.

e Waste Gas:
o Excess gas should be safely vented to a fume hood or an appropriate combustion system.
o Do not release large quantities of gas directly into the laboratory atmosphere.

o Consult your institution's environmental health and safety office for specific disposal
guidelines.

Safety and Handling Workflow
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Caption: Workflow for the safe handling of Propene-1-D1 from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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